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Compound of Interest

Compound Name: 2-Bromo-3-methoxybenzaldehyde

Cat. No.: B1279745 Get Quote

2-Bromo-3-methoxybenzaldehyde (CAS No. 10401-18-0) is a substituted aromatic aldehyde.

Its specific arrangement of bromo and methoxy groups on the benzaldehyde core dictates its

reactivity and, consequently, its handling requirements. Understanding its fundamental

properties is the first step in a comprehensive safety assessment.

Property Value Source(s)

CAS Number 10401-18-0 [1]

Molecular Formula C₈H₇BrO₂ [1][2]

Molecular Weight 215.04 - 215.05 g/mol [1][2]

Appearance Solid [2]

IUPAC Name
2-bromo-3-

methoxybenzaldehyde
[1]

SMILES COC1=C(Br)C(C=O)=CC=C1 [1]

InChI Key
SZDPZQAPHXPVCN-

UHFFFAOYSA-N
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While comprehensive toxicological data for 2-Bromo-3-methoxybenzaldehyde is limited,

available Safety Data Sheets (SDS) and data from structurally similar compounds allow for a

reliable hazard assessment. The primary identified hazard is acute oral toxicity.[2] Based on

analogous compounds, it is prudent to assume risks of skin, eye, and respiratory irritation.[3][4]

[5]

Hazard Class Category Hazard Statement GHS Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)[2]

Skin

Corrosion/Irritation
Category 2 (Assumed)

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Irritation
Category 2 (Assumed)

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 (Assumed)
H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)

Causality of Hazards:

H302 (Harmful if swallowed): The compound can cause harmful effects if ingested.[2]

H315 (Causes skin irritation): Aromatic aldehydes can interact with skin proteins and lipids,

leading to irritation, redness, and inflammation.[6]

H319 (Causes serious eye irritation): Direct contact with the eyes can cause significant

irritation, watering, and redness.[6]

H335 (May cause respiratory irritation): Inhalation of the dust can irritate the mucous

membranes and the respiratory tract.[3][5]
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A multi-layered approach to exposure control is critical. Engineering controls provide the

primary barrier, supplemented by mandatory PPE.

Engineering Controls:

Chemical Fume Hood: All handling of 2-Bromo-3-methoxybenzaldehyde solid and its

solutions must be conducted in a certified chemical fume hood. This is the most effective

way to prevent inhalation of dust or vapors and contain any potential spills.[3][7]

Safety Stations: Eyewash stations and safety showers must be readily accessible and in

close proximity to the handling area.[3][8]

Personal Protective Equipment (PPE): The selection of PPE is based on a thorough risk

assessment of the procedures being performed. The following are mandatory minimums:

Eye and Face Protection: Tightly fitting chemical safety goggles or a full-face shield

conforming to EN 166 (EU) or NIOSH (US) standards are required to protect against dust

particles and splashes.[3][9]

Hand Protection: Chemical-impermeable gloves, such as nitrile or butyl rubber, must be

worn. Gloves should be inspected for integrity before each use and replaced immediately if

contaminated or damaged.[9][10]

Skin and Body Protection: A laboratory coat is required. For tasks with a higher risk of

spillage, a chemical-resistant apron should be worn over the lab coat.[9]

Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,

a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95) or an acid gas

cartridge should be used.[11]

Section 4: Safe Handling and Storage Protocols
Adherence to a standardized workflow minimizes risk during the experimental process.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Confirm the location of the nearest eyewash station and safety
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shower.

Donning PPE: Put on all required PPE as detailed in Section 3.

Weighing: To prevent dust generation, weigh the solid compound carefully within the fume

hood. Use a draft shield on the balance if necessary.

Transfer and Use: When adding the compound to a reaction vessel, do so slowly and

carefully to avoid creating dust.

Post-Handling: After use, securely close the container. Decontaminate any surfaces that may

have come into contact with the chemical.

Doffing PPE: Remove PPE carefully, avoiding self-contamination. Wash hands and any

exposed skin thoroughly with soap and water after completing work.[3][11]
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Caption: Workflow for Safe Handling
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Storage Requirements:

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7]

Incompatibilities: Keep away from strong oxidizing agents and strong bases to prevent

degradation or potentially hazardous reactions.[3][12]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard pictograms.

Section 5: Emergency Procedures
Immediate and appropriate action during an emergency is crucial.

First-Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[3][7][11]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or

persists.[3][7][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[3][7][11]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4][7][11]

Spill Response Protocol:

Evacuate: Clear all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could generate airborne

dust.

Contain: Prevent the spill from spreading or entering drains.
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Cleanup (Small Spill): For small spills, carefully sweep up the solid material, avoiding dust

generation. Use an absorbent material for solutions. Place the waste into a sealed, labeled

container for hazardous disposal.[7][13]

Cleanup (Large Spill): For large spills, evacuate the area and contact your institution's

emergency response team.[13]

Decontaminate: Thoroughly clean the spill area once the material has been removed.

Personnel Exposure Chemical Spill
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Inhalation

Wash with Soap & Water (15+ min)
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Eye Contact

Rinse Mouth, Do NOT Induce Vomiting

Ingestion

Seek Immediate Medical Attention
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with Appropriate PPE

Small

Evacuate & Alert
Emergency Response Team

Large

Collect Waste in
Sealed Hazardous Container

Emergency Response Decision Tree

Click to download full resolution via product page

Caption: Emergency Response Decision Tree

Section 6: Disposal Considerations
Proper disposal is a critical final step in the chemical lifecycle to ensure environmental and

personnel safety.
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Waste Classification: 2-Bromo-3-methoxybenzaldehyde and any materials contaminated

with it (e.g., gloves, paper towels, absorbent pads) must be treated as hazardous chemical

waste.[9][11]

Containerization: All waste must be collected in a designated, properly labeled, and sealed

hazardous waste container.[7][9]

Disposal Procedure: Disposal must be carried out through a licensed professional waste

disposal service in strict accordance with all local, regional, and national regulations. Do not

dispose of this chemical down the drain.[3][7][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Section 1: Compound Identification and
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279745#safety-and-handling-of-2-bromo-3-
methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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